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Compound of Interest

(6-Chloropyridin-2-
Compound Name:
yl)methanamine

Cat. No.: B1142981

An In-depth Technical Guide to (6-Chloropyridin-
2-yl)methanamine

This technical guide provides a comprehensive overview of (6-Chloropyridin-2-
yl)methanamine, a pyridine derivative significant in medicinal chemistry and organic synthesis.
The document details its molecular structure, nomenclature, physicochemical properties, and
synthesis, tailored for researchers, scientists, and drug development professionals.

Molecular Structure and Nomenclature

(6-Chloropyridin-2-yl)methanamine is an organic compound featuring a pyridine ring
substituted with a chlorine atom at the 6-position and a methanamine group at the 2-position.[1]
This specific arrangement of functional groups imparts unique chemical and biological
properties, making it a valuable building block in the synthesis of more complex molecules.[1]

IUPAC Name: (6-chloropyridin-2-yl)methanamine.[1] An alternative name is (6-chloro-2-
pyridinyl)methanamine.[2]

CAS Number: 188637-75-4.[1][2]

Molecular Formula: CeH7CIN2.[1][2]

SMILES: C1=CC(=NC(=C1)CI)CN.[1]
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« InChl: INChI=1S/C6H7CIN2/c7-6-3-1-2-5(4-8)9-6/n1-3H,4,8H2.[1][2]

The structural features of the molecule are depicted in the diagram below, highlighting the key
functional groups responsible for its reactivity and biological interactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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